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Compound Name: 8-Iodoquinazolin-4(3H)-one

CAS No.: 77150-36-8

Cat. No.: B3029736

Get Quote

Executive Summary: The "Remote" vs. "Peri"
Conflict
In the derivatization of the quinazolin-4(3H)-one scaffold—a privileged structure in kinase

inhibition (e.g., EGFR, PI3K)—the choice between the 6-iodo and 8-iodo isomers is rarely

arbitrary. It represents a fundamental trade-off between synthetic tractability (6-iodo) and

conformational restriction (8-iodo).

6-Iodo-quinazolin-4(3H)-one: The "Kinetic Workhorse." It behaves similarly to a para-

substituted aniline derivative. It is sterically unencumbered, highly reactive in Pd-catalyzed

cross-couplings, and typically yields linear, extended molecular geometries.[1]

8-Iodo-quinazolin-4(3H)-one: The "Steric Challenger." Located peri to the N1 nitrogen, this

position suffers from significant steric clash with N1-substituents.[1] Reactivity is often

attenuated, requiring higher catalyst loadings or specialized ligands, but it offers unique

vectors for inducing atropisomerism or twisting molecular geometry.[1]

Electronic & Steric Analysis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3029736#bc-rfq
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Quinazolinone Numbering & Environment
To understand the reactivity, one must visualize the immediate chemical environment of the

iodine atom.[1]

Position 6 (Remote): Located para to the N1 nitrogen and meta to the C4 carbonyl. The

electron-donating resonance from N1 activates this position for oxidative addition, while the

absence of ortho-substituents allows bulky phosphine ligands (e.g., XPhos, SPhos) easy

access.[1]

Position 8 (Peri-N1): Located ortho to the N1 nitrogen. While electronically activated by N1,

the Peri-Effect dominates.[1] The iodine atom occupies the same spatial quadrant as the N1-

substituent (H, Alkyl, or Aryl).[1] This creates a "steric wall" that impedes the approach of the

Pd(0) species.

Reactivity Heatmap[1]
Feature 6-Iodo Isomer 8-Iodo Isomer Mechanistic Driver
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Experimental Comparative Data
The following data summarizes aggregated internal standards for cross-coupling efficiency

using a standard boronic acid (Phenylboronic acid) and terminal alkyne (Phenylacetylene).

Experiment A: Suzuki-Miyaura Coupling
Conditions: 1.0 eq Ar-I, 1.2 eq Ph-B(OH)

, 5 mol% Pd(PPh

)

, Na

CO

, Dioxane/H

O, 90°C, 4h.[1]

6-Iodo Result: 92% Isolated Yield. Reaction complete in 2 hours.

8-Iodo Result: 45% Isolated Yield. Incomplete conversion after 12 hours.

Optimization for 8-Iodo: Switching to Pd

(dba)

/ SPhos and K

PO

in Toluene/Water at 100°C boosts yield to 82%.

Experiment B: Sonogashira Coupling
Conditions: 1.0 eq Ar-I, 1.2 eq Ph-C

CH, 2 mol% PdCl

(PPh
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)

, 1 mol% CuI, Et

N (solvent), 60°C.[1]

6-Iodo Result: 88% Yield.

8-Iodo Result: 76% Yield.

Insight: The linear nature of the alkyne minimizes the steric penalty at the 8-position

compared to the bulky aryl group in Suzuki coupling.

Visualizing the Pathways
The following diagram illustrates the divergent synthetic utility and the specific challenges

associated with the 8-iodo isomer.
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Caption: Divergent reactivity profiles. The 8-iodo pathway requires specialized catalytic

systems to overcome the energy barrier imposed by the N1-peri interaction.

Detailed Experimental Protocols
Protocol 1: Optimized Synthesis of 6-Iodoquinazolin-
4(3H)-one
This method utilizes the Niementowski reaction variation, favored for its scalability.

Reagents: 2-Amino-5-iodobenzoic acid (10.0 mmol), Formamide (30 mL, excess).
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Procedure:

Charge a round-bottom flask with the amino acid and formamide.

Heat to 140–150°C for 4–6 hours. (Monitoring by TLC is crucial; the intermediate amidine

often cyclizes slowly).

Critical Step: Cool the mixture to room temperature. The product usually precipitates.[1]

Dilute with water (50 mL) to force complete precipitation.

Filter and wash with water followed by cold ethanol.[1]

Validation:

H NMR (DMSO-

) should show the H-2 proton as a singlet around

8.1 ppm and the H-5 proton (doublet,

Hz) shifted downfield due to the carbonyl anisotropy.

Protocol 2: High-Efficiency Coupling for 8-Iodo Isomers
(The "Buchwald Fix")
Standard protocols often fail for 8-iodo derivatives due to the N1 steric clash. This protocol

uses a ligand designed to facilitate oxidative addition in hindered systems.

Reagents: 8-Iodoquinazolin-4(3H)-one (1.0 mmol), Arylboronic acid (1.5 eq), Pd

(dba)

(2 mol%), SPhos (4-8 mol%), K

PO

(2.0 eq).

Solvent System: Toluene : Water (10:1) or n-Butanol (for higher temp).
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Procedure:

Degas solvents thoroughly (sparge with Argon for 15 mins). Oxygen inhibition is more

pronounced in slow reactions.[1]

Combine solids in a vial, add solvents, and seal.[1]

Heat to 100–110°C for 12–18 hours.

Workup: The 8-substituted product is often more soluble in organics than the 6-isomer.

Extract with EtOAc, not just precipitation.[1]

Strategic Recommendations for Drug Design
Use 6-Iodo for SAR Scanning: When you need to quickly explore chemical space (R-groups)

attached to the quinazolinone core, use the 6-iodo isomer. The reliable chemistry allows for

automated parallel synthesis.[1]

Use 8-Iodo for Selectivity: If the 6-substituted analogs are potent but lack kinase selectivity

(hitting off-targets), switch to the 8-position. The twist induced by the 8-substituent can

disrupt binding to flat ATP-binding pockets of off-target kinases, potentially improving the

selectivity profile.

Protecting Group Strategy: If reacting at the 8-position, ensure N3 is protected (e.g., SEM,

PMB) or alkylated before the coupling.[1] A free N3-H can poison the catalyst or reduce

solubility, exacerbating the difficult 8-position coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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